Cas no 801304-96-1 (N-Cyclohexyl-N-(3-phenylprop-2-yn-1-yl)cyclohexanamine)

• Product Name: N-Cyclohexyl-N-(3-phenylprop-2-yn-1-yl)cyclohexanamine
• CAS No: 801304-96-1
• MF: C₂₁H₂₉N
• MW: 295.461665868759
• CID: 2802597
• PubChem ID: 71407596
• Update Time: 2025-04-21

N-Cyclohexyl-N-(3-phenylprop-2-yn-1-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 801304-96-1
• DTXCID70778901
• N-Cyclohexyl-N-(3-phenylprop-2-yn-1-yl)cyclohexanamine
• 3-phenyl-2-propynyl(dicyclohexyl)amine
• DTXSID90828159

• Inchi： 1S/C21H29N/c1-4-11-19(12-5-1)13-10-18-22(20-14-6-2-7-15-20)21-16-8-3-9-17-21/h1,4-5,11-12,20-21H,2-3,6-9,14-18H2
• InChI Key： AMKGVQYZTXTSNB-UHFFFAOYSA-N
• SMILES： N(CC#CC1C=CC=CC=1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 295.229999929Da
• Monoisotopic Mass: 295.229999929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 3.2Ų